Cas no 851946-85-5 (ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

851946-85-5 structure
Product name:ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate
- AB00670128-01
- ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
- AKOS024589966
- ethyl 5-((3r,5r,7r)-adamantane-1-carboxamido)-4-oxo-3-phenyl-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- F0641-0018
- ethyl 5-(adamantane-1-carbonylamino)-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
- 851946-85-5
-
- Inchi: 1S/C26H27N3O4S/c1-2-33-24(31)21-19-14-34-22(20(19)23(30)29(28-21)18-6-4-3-5-7-18)27-25(32)26-11-15-8-16(12-26)10-17(9-15)13-26/h3-7,14-17H,2,8-13H2,1H3,(H,27,32)
- InChI Key: AVWLZOSCIXLCLG-UHFFFAOYSA-N
- SMILES: S1C=C2C(C(=O)OCC)=NN(C3C=CC=CC=3)C(C2=C1NC(C12CC3CC(CC(C3)C1)C2)=O)=O
Computed Properties
- Exact Mass: 477.17222752g/mol
- Monoisotopic Mass: 477.17222752g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 857
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116Ų
- XLogP3: 5.4
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0641-0018-75mg |
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-85-5 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F0641-0018-20mg |
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-85-5 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F0641-0018-40mg |
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-85-5 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F0641-0018-3mg |
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-85-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F0641-0018-10mg |
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-85-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F0641-0018-15mg |
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-85-5 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F0641-0018-20μmol |
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-85-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F0641-0018-2mg |
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-85-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F0641-0018-50mg |
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-85-5 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F0641-0018-5μmol |
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate |
851946-85-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 |
ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate Related Literature
-
Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
-
Yuan Chen,Xue-Rui Wei,Ru Sun,Yu-Jie Xu Anal. Methods, 2019,11, 3523-3531
-
Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
-
Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
851946-85-5 (ethyl 5-(adamantane-1-amido)-4-oxo-3-phenyl-3H,4H-thieno3,4-dpyridazine-1-carboxylate) Related Products
- 1360958-63-9(6-Chloro-1H-benzo[d]imidazol-7-amine)
- 4277-64-9(Ethyl Pyrrole-1-Carboxylate)
- 503072-63-7(1-benzyl-2-tert-butyl-4-oxopyrazolidine-1,2-dicarboxylate)
- 32329-98-9(3,4'-Dimethoxy-2'-hydroxychalcone)
- 34582-33-7(1-(tert-Butyl) 5-methyl L-glutamate hydrochloride)
- 955531-09-6(3-{(4-bromophenyl)methylsulfanyl}-6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazine)
- 136081-47-5(3-Acetyl-4-hydroxybenzene-1-sulfonamide)
- 2034310-84-2([4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone)
- 1337256-51-5(2-(1-amino-2,2,2-trifluoroethyl)-4-bromophenol)
- 2060020-45-1(5-amino-6-methyl-3-(trifluoromethyl)heptanoic acid)
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
